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Compound of Interest

Phenyil[(phenylcarbamoyl)oxy]acet
Compound Name:

ic acid
CAS No.: 92554-04-6
Cat. No.: B14170120

Get Quote

\ J

| MW: 271.27 g/mol

Executive Summary & Analytical Strategy

The structural integrity of

-phenylcarbamoylmandelic acid hinges on the stability of the carbamate linkage formed
between the

-hydroxyl group of mandelic acid and phenyl isocyanate.
Key Analytical Challenges:

+ Carbonyl Resolution: Differentiating the carbamate carbonyl (

) from the carboxylic acid carbonyl (

).

¢ Proton Exchange: The acidic proton (

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b14170120#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14170120?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

) and the amide proton (
) are labile; their visibility in NMR is solvent-dependent.[1]

e Chiral Center: The methine proton (

-CH) is the diagnostic handle for racemization checks.

Analytical Workflow

The following logic gate ensures rigorous structural confirmation before release for downstream
applications.
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Figure 1: Analytical decision matrix for validating carbamate derivatives of

-hydroxy acids.

Infrared Spectroscopy (FT-IR)[2][3]

Objective: Confirm the formation of the carbamate linkage and the retention of the carboxylic
acid.

The IR spectrum of this molecule is complex due to hydrogen bonding. The diagnostic feature
is the "Carbonyl Region" (1650-1760 cm~1), where two distinct bands (or a split broad band)
must appear.

Experimental Protocol:
¢ Method: ATR (Attenuated Total Reflectance) on Diamond crystal.
e Resolution: 4 cm~1.

e Scans: 32.

Spectral Assignments[3][4][5][6][7]1[8][9]
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Frequency (cm™?) Functional Group Vibrational Mode Diagnostic Insight

Sharp peak indicates
3250 — 3400 Amide N-H Stretch non-H-bonded; broad

indicates dimerization.

The "fermi resonance”
] shape typical of
2500 — 3000 Carboxylic O-H Stretch (Broad) ) )
carboxylic acid

dimers.

Shifts to higher

frequency due to
1740 — 1755 Carbamate C=0 Stretch ] ]

electron-withdrawing

oxygen.

Lower frequency due
) to conjugation with the
1705 - 1725 Acid C=0 Stretch )
phenyl ring and H-

bonding.

i ) Confirms presence of
1590, 1490 Aromatic C=C Ring Stretch ]
both phenyl rings.

Characteristic of the
1180 — 1220 C-0-C Asym. Stretch ester-like side of the

carbamate.

Technical Note: If the sample is wet or impure, the two carbonyl peaks often merge into a single
broad band at 1720 cm~*. A distinct shoulder or split is a marker of high crystallinity and purity.

Nuclear Magnetic Resonance (NMR)[1][10]
Objective: Quantitative assessment of structure and purity. Solvent Selection:DMSO-

is the mandatory solvent.

often leads to peak broadening of the amide proton and poor solubility of the free acid form.

H NMR (400 MHz, DMSO- )
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The

-methine proton is the structural anchor. In free mandelic acid, this proton appears ~5.0 ppm.
Upon carbamoylation, the deshielding effect of the carbamate oxygen shifts this peak downfield
significantly.

Chemical Shift

( T . . Structural
Multiplicity Integration Assignment .
Logic

ppm)

Exchangeable
acid proton.

12.5-13.0 Broad Singlet 1H -COOH Disappears with

shake.

Amide proton.
) Downfield due to
9.8-10.2 Singlet 1H -NH- ]
anisotropy of the

carbonyl.

Overlapping
7.20-7.60 Multiplet 10H Ar-H signals from both
phenyl rings.

Critical
Diagnostic.
) Significant
5.85-5.95 Singlet 1H -CH- . _
downfield shift vs

mandelic acid

(~5.0 ppm).

C NMR (100 MHz, DMSO- )

Differentiation of the carbonyls is clearer in Carbon NMR.
o Carboxylic Acid (

): ~171.0 ppm.
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e Carbamate Carbonyl (
): ~153.5 ppm.

e Methine Carbon (
): ~74.5 ppm.

e Aromatic Carbons: 118.0 — 140.0 ppm (Complex region).

Mass Spectrometry (MS) & Fragmentation[11]

Obijective: Confirm molecular weight and fragmentation pattern. Mode: ESI (Electrospray
lonization), Negative Mode (

) is preferred for carboxylic acids.

Fragmentation Pathway: The molecule is fragile. The primary fragmentation pathway involves
the cleavage of the carbamate ester bond or decarboxylation.

Decarboxylation e B Carbamate Cleavage
[M-H-CO2]- urther ~rag [Ph-NH-COJ-
-CO2 (44 Da) miz 226 (Isocyanate derived)

Parent lon [M-H]-

Hydrolysis/Cleavage Mandelate lon

[Ph-CH(OH)-COO]-
miz 151

m/z 270

Click to download full resolution via product page
Figure 2: Proposed ESI(-) fragmentation pathway for O-phenylcarbamoylmandelic acid.
Interpretation:
e Base Peak: Often the deprotonated molecular ion (

270).

o Diagnostic Loss: Loss of 119 Da (Phenyl isocyanate) yields the mandelate ion (
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151), confirming the carbamate attachment is labile under high collision energy.

Experimental Protocol: Sample Preparation for NMR

To ensure reproducibility and prevent "invisible" protons due to exchange, follow this strict
protocol.

Drying: Dry the sample in a vacuum desiccator over

for 4 hours. Traces of water will broaden the NH and OH peaks.

e Solvent: Use ampouled DMSO-

(99.9% D) to minimize water content.

¢ Concentration: Weigh 10-15 mg of sample into a clean vial.
e Dissolution: Add 0.6 mL DMSO-

. Vortex until fully dissolved. Do not heat above 40°C as this may induce carbamate
degradation.

e Acquisition:
o Set relaxation delay (

) to at least 5 seconds to allow full relaxation of the quaternary carbonyl carbons.

o Acquire 16 scans for

H and 1024 scans for

C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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